Methyl 3-chloro-4,5-difluorobenzoate
Overview
Description
Methyl 3-chloro-4,5-difluorobenzoate, also known as MCDFB, is a chemical compound with the molecular formula C8H4ClF2O2. It is widely used in scientific research for its unique properties and potential applications.
Scientific Research Applications
Crystal Structure Analysis
Methyl 3-chloro-4,5-difluorobenzoate's chemical structure and properties have been studied in depth. For instance, Li et al. (2005) explored the structural characteristics of similar compounds, highlighting their dihedral angles and atomic distances. This research is crucial for understanding the molecular geometry and potential reactivity of this compound (Li et al., 2005).
Organic Synthesis
This compound is utilized in the synthesis of various organic compounds. Thornton and Jarman (1990) described the synthesis of related compounds by reacting specific aniline derivatives with butyllithium followed by methyl chloroformate, showcasing the compound's role in creating complex organic structures (Thornton & Jarman, 1990).
Analytical Chemistry
In analytical chemistry, Elrod et al. (1993) used liquid chromatography to determine 2-chloro-4,5-difluorobenzoic acid and related impurities. Their method involved reversed-phase isocratic systems and ion-pair reagents, demonstrating the compound's importance in analytical methodologies (Elrod et al., 1993).
Environmental Microbiology
The compound's derivatives are also relevant in environmental microbiology. For example, Loffler et al. (1996) researched Desulfitobacterium chlororespirans, which can dechlorinate a compound similar to this compound, indicating its potential role in microbial processes (Loffler, Sanford, & Tiedje, 1996).
Medicinal Chemistry
In the field of medicinal chemistry, the compound plays a role in the development of pharmaceuticals. Becker (1984) synthesized chlorinated analogues of 3-amino-5-hydroxybenzoic acid from methyl 3-amino-5-hydroxybenzoate for antibiotic biosynthesis studies (Becker, 1984).
Safety and Hazards
“Methyl 3-chloro-4,5-difluorobenzoate” is classified under the GHS07 hazard class . It may cause skin irritation, serious eye irritation, and may be harmful if swallowed . Therefore, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn when handling this compound .
Properties
IUPAC Name |
methyl 3-chloro-4,5-difluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQLVBIYHPRXEIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1)Cl)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50673203 |
Source
|
| Record name | Methyl 3-chloro-4,5-difluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50673203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1214344-87-2 |
Source
|
| Record name | Methyl 3-chloro-4,5-difluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50673203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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